Cas no 1499649-23-8 (1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol)

• Product Name: 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
• CAS No: 1499649-23-8
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 6598855
• PubChem ID: 81444181
• Update Time: 2025-05-20

1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
• 1H-1,2,3-Triazole-4-methanol, α-methyl-1-[4-(methylthio)phenyl]-
• 1499649-23-8
• 1-{1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
• F6511-9309
• 1-[1-(4-methylsulfanylphenyl)triazol-4-yl]ethanol
• AKOS020022192

• Inchi： 1S/C11H13N3OS/c1-8(15)11-7-14(13-12-11)9-3-5-10(16-2)6-4-9/h3-8,15H,1-2H3
• InChI Key： MKZBPGRIYJUJCG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(SC)C=C2)C=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 426.0±55.0 °C(Predicted)
• pka: 12.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol

Introduction to Compound with CAS No. 1499649-23-8 and Product Name: 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol

The compound with the CAS number 1499649-23-8 and the product name 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structure of this compound incorporates a triazole ring, which is a well-known pharmacophore, known for its ability to enhance binding affinity and selectivity in drug design.

The presence of a methylsulfanyl group at the para position of the phenyl ring adds an additional layer of complexity to the molecule's interactions with biological targets. This group is known to influence the electronic properties of the aromatic system, potentially modulating the compound's pharmacokinetic and pharmacodynamic profiles. The overall structure, featuring an ethanol moiety at the terminal position, suggests that this compound may exhibit solubility characteristics suitable for various formulation strategies.

In recent years, there has been a growing interest in triazole-containing compounds due to their diverse biological activities. These activities range from antimicrobial and antifungal properties to more complex mechanisms involving modulation of enzyme activity and signal transduction pathways. The specific arrangement of atoms in 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol positions it as a candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The triazole ring is particularly notable for its role in several FDA-approved drugs, where it contributes to both efficacy and safety profiles. By incorporating this motif into a new molecular framework, researchers aim to leverage its known benefits while exploring new therapeutic possibilities.

Recent studies have highlighted the importance of structural optimization in drug discovery processes. Computational modeling and experimental validation have been instrumental in identifying promising candidates like 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol. These studies often involve sophisticated techniques such as molecular dynamics simulations, which can predict how a molecule will behave within a biological system. Such predictions are crucial for guiding experimental efforts and reducing the time required to bring a new drug to market.

The methylsulfanyl group in this compound is particularly noteworthy for its potential role in modulating protein-ligand interactions. This group can introduce polarity and hydrogen bonding capabilities, which are essential for achieving high affinity binding. Additionally, its sulfur atom can participate in various chemical reactions, making it a versatile component in medicinal chemistry.

The ethanol moiety at the end of the molecule is another feature that warrants attention. Ethanol-based solvents are commonly used in pharmaceutical formulations due to their favorable properties such as low toxicity and good solubility. This characteristic may make 1-{1-4-(methylsulfanyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol particularly amenable to formulation into oral or injectable medications.

Current research trends indicate that compounds with triazole cores are being extensively studied for their potential applications in treating various diseases. For instance, triazole derivatives have shown promise in combating resistant bacterial strains by inhibiting essential metabolic pathways. Similarly, they have been explored for their anti-inflammatory and anticancer properties.

The synthesis of 1-{1-4-(methylsulfanyl)phenyl}-1H - 2 , 3 - triazol - 4 - yl } ethanol - - 1499649 - 23 - 8 involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have enabled chemists to construct complex molecular architectures with high efficiency and purity. These methodologies often include transition metal-catalyzed reactions, which can streamline synthetic routes and improve yields.

In conclusion, 1499649 - 23 - 8 represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential biological activities. The combination of a triazole ring, a methylsulfanyl group, and an ethanol moiety makes this compound a valuable candidate for further exploration in drug discovery efforts. As research continues to uncover new applications for triazole-containing molecules, 1499649 - 23 - 8 may play an important role in developing novel therapeutic agents that address unmet medical needs.